Cas no 2229178-41-8 (1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol
• CAS No: 2229178-41-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6381790
• PubChem ID: 165708457
• Update Time: 2025-05-26

1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol
• 1-[2-(pyrimidin-2-yl)ethyl]cyclopropan-1-ol
• 2229178-41-8
• EN300-1765493

• Inchi： 1S/C9H12N2O/c12-9(4-5-9)3-2-8-10-6-1-7-11-8/h1,6-7,12H,2-5H2
• InChI Key： OACLALGURBNWHD-UHFFFAOYSA-N
• SMILES： OC1(CCC2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46Ų

Additional information on 1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(Pyrimidin-2-yl)ethylcyclopropan-1-ol (CAS No. 2229178-41-8)

1-2-(Pyrimidin-2-yl)ethylcyclopropan-1-ol (CAS No. 2229178-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine ring with a cyclopropanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the prevalence of pyrimidine derivatives in FDA-approved therapeutics.

The compound’s CAS number 2229178-41-8 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its molecular structure, featuring a 2-pyrimidinyl ethyl group attached to a hydroxyl-substituted cyclopropane, offers opportunities for derivatization. This flexibility aligns with current trends in fragment-based drug design (FBDD), where small, rigid fragments like cyclopropanols are used to optimize binding affinity and metabolic stability.

In recent years, the demand for heterocyclic building blocks like 1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol has surged, driven by the need for novel kinase inhibitors and antiviral agents. The pyrimidine scaffold, a cornerstone of nucleic acid chemistry, is frequently explored in oncology and infectious disease research. For instance, pyrimidine-based compounds are pivotal in developing COVID-19 therapeutics, a topic dominating scientific literature since 2020.

Synthetic routes to CAS 2229178-41-8 often involve cross-coupling reactions or cyclopropanation techniques, reflecting advancements in green chemistry and catalysis. These methods resonate with industry priorities, such as reducing solvent waste and improving atom economy. Additionally, the compound’s chiral center (due to the hydroxyl group) makes it relevant to asymmetric synthesis, a hot topic in API manufacturing.

From a commercial perspective, suppliers of 1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol emphasize its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms. This aligns with the growing adoption of AI-driven drug discovery, where small-molecule libraries are screened virtually before lab validation. The compound’s LogP and hydrogen-bonding capacity also make it a candidate for bioavailability optimization studies.

Environmental and safety profiles of CAS 2229178-41-8 are rigorously documented, complying with REACH and GHS standards. Unlike volatile or hazardous intermediates, this compound is classified as a low-risk reagent, appealing to labs focused on sustainable chemistry. Its stability under ambient conditions further supports its use in automated synthesis workflows, a trend accelerated by the Industry 4.0 movement.

In summary, 1-2-(pyrimidin-2-yl)ethylcyclopropan-1-ol (CAS No. 2229178-41-8) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its applications span medicinal chemistry, material science, and catalysis, reflecting the compound’s adaptability to diverse research needs. As the scientific community continues to explore heterocyclic architectures, this molecule is poised to remain a valuable asset in innovation pipelines.